Cas no 155830-69-6 ((R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine)

(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine is a chiral bidentate phosphine ligand widely used in asymmetric catalysis. Its ferrocene backbone, combined with sterically demanding di-t-butylphosphine and diphenylphosphino groups, provides excellent electronic and steric tuning for transition metal complexes. This ligand is particularly effective in enantioselective transformations, such as hydrogenations and cross-coupling reactions, due to its rigid yet tunable structure. The (R)-(S) configuration ensures high stereocontrol, making it valuable for synthesizing optically active compounds. Its air-stable nature and compatibility with various metals, including palladium and rhodium, enhance its utility in industrial and academic research applications. The ligand’s robustness and selectivity make it a preferred choice for demanding catalytic processes.
(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine structure
155830-69-6 structure
Product Name:(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine
CAS No:155830-69-6
MF:C32H40FeP2
MW:542.452531814575
MDL:MFCD01074442
CID:107161
PubChem ID:24888987
Update Time:2025-05-27

(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-[(1S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLDI-TERT-BUTYLPHOSPHINE
    • JOSIPHOS SL-J002-1
    • (R)-(-)-1-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLDI-T-BUTYLPHOSPHINE
    • (R)-(-)-1-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLDI-TERT-BUTYLPHOSPHINE
    • (R)-(-)-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLDI-T-BUTYLPHOSPHINE
    • (R,R)-1-[1-(DI-TERT-BUTYLPHOSPHINO)ETHYL]-2-(DIPHENYLPHOSPHINO)FERROCENE
    • (R)1[(1S)2(diphenylphosphino)ferrocenyl] et-di-T-butylphosph
    • (R)1 (1S)2(DIPHENYLPHOSPHINO)FERROCENYL&
    • (R)-(-)-1-[(S)-2-Diphenylphosphino)ferrocenyl]ethyldi-t-butylphosphine
    • (R)-(-)-1-[(S)-2-Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine
    • (R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]-ethyldi-tert-butylphosphine
    • (R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine
    • (R)-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine
    • Ferrocene,1-[(1R)-1-[bis(1,1-dimethylethyl)phosphino]ethyl]-2-(diphenylphosphino)-, (2R)-
    • [(R)-1-[(S)-2-(Di-tert-butylphosphino)ferrocenyl]ethyl]diphenylphosphine
    • (R)-(S)-PPF-P(tBu)2
    • -2-(Diphenylphosphino)
    • ferrocenyl]ethyldi-tert-butylphosphine
    • -1-[(1S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLDI-TERT-BUTYLPHOSPHINE
    • (R)-1-1[(S) -2-(Diphenylphospino)ferrocenyl]ethylbis-t-butylphosphine
    • (R)-(-)-[(S)-2-(D
    • (R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]-ethyl-di-tert-butylphosphine, Manufactured by Solvias AG
    • (R)-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine >=97%
    • "Josiphos SL-J002-1/ (R)-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine"
    • Josiphos SL-J002
    • Josiphos SL-J002-1 / (R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine
    • (R)-1-[(Sp)-2-(Diphenylphosphino)ferrocenyl]ethyl di-tert-butylphosphine
    • (R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine
    • MDL: MFCD01074442
    • Inchi: 1S/C27H35P2.C5H5.Fe/c1-21(29(26(2,3)4)27(5,6)7)24-19-14-20-25(24)28(22-15-10-8-11-16-22)23-17-12-9-13-18-23;1-2-4-5-3-1;/h8-21H,1-7H3;1-5H;/t21-;;/m1../s1
    • InChI Key: STAGMXYQPGLLTD-GHVWMZMZSA-N
    • SMILES: P(C1=CC=CC=C1)(C1=CC=CC=C1)[C]1[CH][CH][CH][C]1[C@@H](C)P(C(C)(C)C)C(C)(C)C.[CH]1[CH][CH][CH][CH]1.[Fe]

Computed Properties

  • Exact Mass: 542.19500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 467
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Orange powder
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: 可溶于氯仿、甲醇
  • PSA: 27.18000
  • LogP: 8.05230
  • Specific Rotation: -412° ±15° (c 0.5, CHCl3)
  • Solubility: Not determined
  • Vapor Pressure: No data available

(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S24/25
  • FLUKA BRAND F CODES:10
  • Safety Term:S24/25
  • Risk Phrases:R20/21/22; R36/37/38
  • Storage Condition:Store at 4 ° C, -4 ° C is better

(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine Customs Data

  • HS CODE:29319090

(R)-(-)-1-(S)-2-Diphenylphosphino)ferrocenylethyldi-t-butylphosphine Pricemore >>

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